Cas no 1017429-35-4 (2,6-Dichloroquinoline-3-methanol)

• Product Name: 2,6-Dichloroquinoline-3-methanol
• CAS No: 1017429-35-4
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• MDL: MFCD09997988
• CID: 1134721
• PubChem ID: 329773579
• Update Time: 2025-05-24

2,6-Dichloroquinoline-3-methanol Chemical and Physical Properties

Names and Identifiers

• (2,6-dichloroquinolin-3-yl)methanol
• 2,6-Dichloroquinoline-3-methanol
• CTK8E3560
• OTAVA-BB 1085348
• DTXSID30443441
• 2,6-Dichloroquinoline-3-methanol, AldrichCPR
• 1017429-35-4
• MFCD09997988
• 3-Quinolinemethanol, 2,6-dichloro-
• DB-057874

• MDL： MFCD09997988
• Inchi： 1S/C10H7Cl2NO/c11-8-1-2-9-6(4-8)3-7(5-14)10(12)13-9/h1-4,14H,5H2
• InChI Key： RGVUMJRZROPQIV-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C2C=C(C=CC2=N1)Cl

Computed Properties

• Exact Mass: 226.99000
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.03390

2,6-Dichloroquinoline-3-methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,6-Dichloroquinoline-3-methanol

Recent Advances in the Study of 2,6-Dichloroquinoline-3-methanol (CAS: 1017429-35-4) and Its Applications in Chemical Biology and Medicine

The compound 2,6-Dichloroquinoline-3-methanol (CAS: 1017429-35-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel quinoline-based therapeutics, which are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

One of the most notable advancements in the study of 2,6-Dichloroquinoline-3-methanol is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have successfully utilized 2,6-Dichloroquinoline-3-methanol as a scaffold to design potent and selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high inhibitory activity against specific tyrosine kinases, which are implicated in the progression of certain types of leukemia. The study also reported favorable pharmacokinetic properties, suggesting its potential as a lead compound for further drug development.

In addition to its role in kinase inhibition, 2,6-Dichloroquinoline-3-methanol has been explored for its antimicrobial properties. A study conducted by a team of researchers at the University of Cambridge revealed that this compound and its derivatives displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, a finding that could pave the way for the development of new antibiotics to combat the growing threat of antimicrobial resistance.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent preclinical studies have shown that 2,6-Dichloroquinoline-3-methanol derivatives can modulate the activity of key enzymes involved in the pathogenesis of Alzheimer's disease, such as beta-secretase (BACE1). These findings were published in a recent issue of ACS Chemical Neuroscience, where researchers reported that certain derivatives of the compound reduced amyloid-beta plaque formation in vitro, a hallmark of Alzheimer's disease. While further in vivo studies are needed, these results offer promising avenues for the development of novel therapeutics targeting neurodegenerative disorders.

Despite these promising findings, challenges remain in the optimization of 2,6-Dichloroquinoline-3-methanol for clinical use. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies and medicinal chemistry optimization. However, the compound's versatility and the growing body of research supporting its biological activities make it a valuable candidate for future drug discovery efforts. In conclusion, 2,6-Dichloroquinoline-3-methanol (CAS: 1017429-35-4) represents a promising scaffold in chemical biology and medicinal chemistry, with potential applications spanning from oncology to infectious diseases and neurodegeneration.